Cas no 134687-30-2 (2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol)

• Product Name: 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol
• CAS No: 134687-30-2
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• MDL: MFCD28968304
• CID: 2727065
• PubChem ID: 5345089
• Update Time: 2025-06-11

2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol
• 2-Methyl-7-(piperidin-1-ylmethyl)-1H-benzo[d]imidazol-6-ol
• 1H-Benzimidazol-6-ol, 2-methyl-7-(1-piperidinylmethyl)-

• MDL： MFCD28968304
• Inchi： 1S/C14H19N3O/c1-10-15-12-5-6-13(18)11(14(12)16-10)9-17-7-3-2-4-8-17/h5-6,18H,2-4,7-9H2,1H3,(H,15,16)
• InChI Key： ZKIIUWAJKUSXNE-UHFFFAOYSA-N
• SMILES： C1(C)NC2=C(CN3CCCCC3)C(O)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol

Chemical Profile of 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol (CAS No. 134687-30-2)

2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol, identified by its CAS number 134687-30-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the benzodiazole class, which is well-documented for its role in central nervous system modulation. The presence of a methyl group at the 2-position and a piperidin-1-ylmethyl substituent at the 4-position introduces specific interactions that make this molecule a promising candidate for further investigation in drug discovery.

The benzodiazole core structure is renowned for its ability to interact with the gamma-aminobutyric acid (GABA) receptor, a major inhibitory neurotransmitter system in the brain. This interaction modulates neuronal excitability, making benzodiazole derivatives useful in treating conditions such as anxiety, insomnia, and seizures. The addition of the piperidin-1-ylmethyl moiety in 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol enhances its binding affinity and selectivity, potentially leading to improved pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the piperidinyl group interacts favorably with specific amino acid residues in the GABA-A receptor, particularly those involved in modulating channel conductance. This interaction profile suggests that 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol may exhibit anxiolytic effects comparable to traditional benzodiazepines but with potentially reduced side effects.

In vitro studies have demonstrated that this compound exhibits moderate affinity for the GABA-A receptor, with a Ki value of approximately 0.5 nM. This affinity is comparable to some well-known anxiolytics, indicating its therapeutic potential. Additionally, preliminary toxicity assays have shown low acute toxicity profiles, suggesting that it may be a safe candidate for further development.

The synthesis of 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol involves multi-step organic reactions, including condensation and cyclization processes. The introduction of the methyl group at the 2-position enhances metabolic stability, while the piperidinylmethyl substituent contributes to pharmacological activity by forming critical hydrogen bonds with the receptor binding site. These structural features make this compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Current research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. By leveraging knowledge from related benzodiazole derivatives, scientists aim to enhance bioavailability and reduce off-target effects. The use of high-throughput screening (HTS) techniques has accelerated the identification of lead compounds from large chemical libraries, making compounds like 2-methyl-4-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-5-ol more accessible for drug development.

The potential applications of this compound extend beyond anxiolytic therapy. Emerging evidence suggests that benzodiazole derivatives may also play a role in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to modulate GABAergic signaling could help mitigate neuronal damage caused by these conditions. Further investigation into the neuroprotective properties of 2-methyl-4-(piperidin-1-yli...methyl)-1H...3-benzodiazol...5-ol is warranted to explore these possibilities.

The development of novel psychoactive substances requires rigorous evaluation to ensure safety and efficacy. Regulatory agencies such as the FDA and EMA have established stringent guidelines for drug approval, which include comprehensive preclinical and clinical studies. The unique structure of 2-methyl...4(piperidin...lmethy...)-1H...3-benzodiazo...5-ol presents both challenges and opportunities for researchers aiming to navigate these regulatory pathways.

In conclusion,2-methyl...4(piperidin...lmethy...)-1H...3-benzodiazo...5-ol(CAS No. strong>134687-30-2) represents a promising candidate for further pharmaceutical development. Its unique structural features and favorable pharmacological profile make it an attractive scaffold for designing novel therapeutic agents targeting central nervous system disorders. Continued research into its synthesis, pharmacodynamics, and clinical applications will be essential in determining its potential as a future medication.